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Compound of Interest

Compound Name: 4-(2-Octylamino)diphenylamine

Cat. No.: B171053 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-(2-Octylamino)diphenylamine is an aromatic amine belonging to the p-phenylenediamine

(PPD) class of chemicals. It is primarily utilized as an antioxidant in the rubber industry to

prevent the degradation of materials due to exposure to oxygen and heat. This document

provides a comprehensive overview of its synonyms, chemical properties, and toxicological

profile, with a focus on experimental methodologies and mechanisms of action.

Chemical Identification and Synonyms
4-(2-Octylamino)diphenylamine is known by a variety of names in scientific literature and

commercial applications. A comprehensive list of its synonyms and identifiers is provided

below.
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Identifier Type Value

CAS Number 15233-47-3[1]

IUPAC Name
N-(1-methylheptyl)-N'-phenyl-1,4-

benzenediamine

Other Names 4-(2-Octylamino)diphenylamine

N-Phenyl-N'-(2-octyl)-1,4-phenylenediamine

MHPPD

8-PPD

OPPD

Physicochemical Properties
Property Value

Molecular Formula C₂₀H₂₈N₂

Molecular Weight 296.45 g/mol

Appearance Red to dark blue to black clear to cloudy liquid

Purity >98.0% (GC)

Toxicological Profile
4-(2-Octylamino)diphenylamine has been identified as a skin sensitizer and exhibits aquatic

toxicity. The following sections detail the experimental findings and methodologies used to

assess its toxicological effects.

Skin Sensitization
This compound is a known skin sensitizer, capable of causing allergic contact dermatitis.[2] Its

potency has been evaluated using the murine local lymph node assay (LLNA).

A study by Yamano and Shimizu (2009) evaluated the sensitizing potency of several p-

phenylenediamine derivatives, including 4-(2-Octylamino)diphenylamine (referred to as
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MHPPD in the study), using a non-radioactive murine local lymph node assay. The study found

that MHPPD is a sensitizer, with a potency lower than that of N-isopropyl-N'-phenyl-p-

phenylenediamine (IPPD) and p-aminodiphenylamine (PADPA), but comparable to N-(1,3-

dimethylbutyl)-N'-phenyl-p-phenylenediamine (DMBPPD).[2]

The LLNA is an in vivo method for identifying skin sensitizing chemicals by measuring

lymphocyte proliferation in the lymph nodes draining the site of chemical application. The

general protocol is as follows:

Test Animals: Female CBA/J mice are typically used.

Vehicle Selection: A suitable vehicle is chosen to dissolve or suspend the test substance.

Common vehicles include acetone:olive oil (4:1 v/v).

Dose Formulation: At least three concentrations of the test substance are prepared.

Application: A defined volume (e.g., 25 µL) of the test substance or vehicle control is applied

to the dorsal surface of each ear of the mice for three consecutive days.

Proliferation Measurement: On day 5, a radiolabeled nucleoside (e.g., ³H-methyl thymidine)

or a non-radioactive alternative (e.g., BrdU) is injected intravenously to be incorporated into

the DNA of proliferating lymphocytes.

Sample Collection: Five hours after the injection, the mice are euthanized, and the draining

auricular lymph nodes are excised.

Analysis: The lymph nodes are processed to create a single-cell suspension. The

incorporation of the radiolabel or BrdU is measured.

Stimulation Index (SI): The SI is calculated as the ratio of the mean proliferation in the test

group to the mean proliferation in the vehicle control group. A substance is classified as a

sensitizer if the SI is ≥ 3.[3][4]

Aquatic Toxicity
The ecotoxicological effects of 4-(2-Octylamino)diphenylamine have been assessed using

the marine bacterium Vibrio fischeri.
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The compound has been shown to be toxic to Vibrio fischeri, with a reported EC₅₀ value of 0.68

mg/mL.

This assay determines the acute toxicity of a substance by measuring the inhibition of light

emission from the bioluminescent bacterium Vibrio fischeri.[5] The general procedure is as

follows:

Test Organism: Freeze-dried Vibrio fischeri are rehydrated before the test.

Test Substance Preparation: A series of dilutions of the test substance are prepared in a

suitable solvent (e.g., distilled water with 2% NaCl to maintain osmotic pressure).

Exposure: A suspension of the rehydrated bacteria is added to each dilution of the test

substance.

Incubation: The mixtures are incubated for a specified period (e.g., 15 or 30 minutes) at a

controlled temperature (e.g., 15°C).

Luminescence Measurement: The light output of each sample is measured using a

luminometer.

Data Analysis: The percentage of luminescence inhibition is calculated for each

concentration relative to a control sample. The EC₅₀ (the concentration that causes a 50%

reduction in light emission) is then determined.[6][7]

Mechanism of Action
Antioxidant Activity
As a p-phenylenediamine derivative, 4-(2-octylamino)diphenylamine functions as an

antioxidant in rubber by interrupting the free-radical chain reactions that lead to material

degradation. The secondary amine groups in the molecule can donate a hydrogen atom to

reactive radicals (e.g., peroxy radicals), thereby neutralizing them and preventing further

propagation of the oxidative chain reaction.

Skin Sensitization: Adverse Outcome Pathway (AOP)
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The skin sensitization potential of 4-(2-octylamino)diphenylamine can be understood through

the established Adverse Outcome Pathway (AOP) for skin sensitization. This pathway outlines

the key events from the initial molecular interaction to the final adverse outcome of allergic

contact dermatitis.[8][9][10][11]

Molecular Initiating Event Cellular Response Organ-level Response Adverse Outcome

Covalent Binding to Skin Proteins
(Haptenation)

Keratinocyte Activation and
Cytokine Release

Key Event 1 -> 2 Dendritic Cell Activation
and Migration

Key Event 2 -> 3 T-Cell Proliferation
in Lymph Node

Key Event 3 -> 4 Allergic Contact DermatitisLeads to

Click to download full resolution via product page

Caption: Adverse Outcome Pathway for Skin Sensitization.

Experimental Workflows
The following diagrams illustrate the general workflows for the synthesis and toxicological

testing of 4-(2-octylamino)diphenylamine.

Reactants:
- p-phenylenediamine derivative

- 2-octanone

Reductive Amination

Purification
(e.g., Chromatography, Distillation)

Final Product:
4-(2-Octylamino)diphenylamine
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Caption: Generalized Synthesis Workflow.
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Caption: Toxicological Testing Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4-(2-Octylamino)diphenylamine | 15233-47-3 | TCI Deutschland GmbH [tcichemicals.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b171053?utm_src=pdf-body-img
https://www.benchchem.com/product/b171053?utm_src=pdf-body-img
https://www.benchchem.com/product/b171053?utm_src=pdf-custom-synthesis
https://www.tcichemicals.com/AT/en/p/O0166
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b171053?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Skin sensitization potency and cross-reactivity of p-phenylenediamine and its derivatives
evaluated by non-radioactive murine local lymph node assay and guinea-pig maximization
test - PubMed [pubmed.ncbi.nlm.nih.gov]

3. Local lymph node assay - Wikipedia [en.wikipedia.org]

4. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

5. biotoxicity.com [biotoxicity.com]

6. researchgate.net [researchgate.net]

7. Frontiers | Bioluminescent Vibrio fischeri Assays in the Assessment of Seasonal and
Spatial Patterns in Toxicity of Contaminated River Sediments [frontiersin.org]

8. tandfonline.com [tandfonline.com]

9. tandfonline.com [tandfonline.com]

10. oecd.org [oecd.org]

11. researchgate.net [researchgate.net]

To cite this document: BenchChem. [In-Depth Technical Guide: 4-(2-
Octylamino)diphenylamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b171053#synonyms-for-4-2-octylamino-
diphenylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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